Cas no 161691-23-2 (3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-, (7aS)-)

3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-, (7aS)- structure
161691-23-2 structure
Product Name:3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-, (7aS)-
CAS No:161691-23-2
MF:C7H9NO
MW:123.152461767197
CID:109806
PubChem ID:11029828
Update Time:2025-04-18

3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-, (7aS)- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-, (7aS)-
    • (7aS)-5,6,7,7a-tetrahydro-3H-Pyrrolizin-3-one
    • 3H-Pyrrolizin-3-one,5,6,7,7a-tetrahydro-,(7aS)-(9CI)
    • 161691-23-2
    • (S)-2,3-Dihydro-1H-pyrrolizin-5(7aH)-one
    • (8S)-5,6,7,8-Tetrahydropyrrolizin-3-one
    • Pyrrolam A
    • (S)-Pyrrolam A
    • Inchi: 1S/C7H9NO/c9-7-4-3-6-2-1-5-8(6)7/h3-4,6H,1-2,5H2/t6-/m0/s1
    • InChI Key: FVZBHZCORGROSI-LURJTMIESA-N
    • SMILES: O=C1C=C[C@@H]2CCCN21

Computed Properties

  • Exact Mass: 123.06847
  • Monoisotopic Mass: 123.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent